Cas no 1935288-47-3 (4-Bromo-N-methyl-1H-pyrrolo[2,3-b]pyridin-6-amine)

• Product Name: 4-Bromo-N-methyl-1H-pyrrolo[2,3-b]pyridin-6-amine
• CAS No: 1935288-47-3
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• MDL: MFCD28346930
• CID: 4632315
• PubChem ID: 78357842
• Update Time: 2025-09-28

4-Bromo-N-methyl-1H-pyrrolo[2,3-b]pyridin-6-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-methyl-1H-pyrrolo[2,3-b]pyridin-6-amine
• CS-B0817
• 1935288-47-3
• DB-426323
• AKOS037649738
• MFCD28346930
• PB41618
• CS-13532
• 4-Bromo-N-methyl-1H-pyrrolo[2,3-b]pyridin-6-amine

• MDL： MFCD28346930
• Inchi： 1S/C8H8BrN3/c1-10-7-4-6(9)5-2-3-11-8(5)12-7/h2-4H,1H3,(H2,10,11,12)
• InChI Key： NHVVDJXYCSXXFG-UHFFFAOYSA-N
• SMILES： BrC1C=C(NC)N=C2C=1C=CN2

Computed Properties

• Exact Mass: 224.99016g/mol
• Monoisotopic Mass: 224.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7
• XLogP3: 2.3

Additional information on 4-Bromo-N-methyl-1H-pyrrolo[2,3-b]pyridin-6-amine

Introduction to 4-Bromo-N-methyl-1H-pyrrolo[2,3-b]pyridin-6-amine (CAS No. 1935288-47-3)

4-Bromo-N-methyl-1H-pyrrolo[2,3-b]pyridin-6-amine, with the CAS number 1935288-47-3, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a bromine atom and a methyl group on the nitrogen atom of the amine functional group imparts unique chemical and biological properties to this molecule.

The structural characteristics of 4-Bromo-N-methyl-1H-pyrrolo[2,3-b]pyridin-6-amine make it an attractive candidate for various drug discovery programs. The bromine substituent can influence the compound's reactivity and binding affinity to specific biological targets, while the N-methyl group can enhance its lipophilicity and metabolic stability. These features are crucial for optimizing the pharmacokinetic and pharmacodynamic properties of potential drug candidates.

Recent studies have explored the biological activities of 4-Bromo-N-methyl-1H-pyrrolo[2,3-b]pyridin-6-amine. One notable area of research is its potential as an inhibitor of specific enzymes involved in cancer pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against a key enzyme in the PI3K/AKT signaling pathway, which is frequently dysregulated in various types of cancer. This finding suggests that 4-Bromo-N-methyl-1H-pyrrolo[2,3-b]pyridin-6-amine could be a valuable lead compound for developing novel anticancer agents.

In addition to its anticancer potential, 4-Bromo-N-methyl-1H-pyrrolo[2,3-b]pyridin-6-amine has also shown promise in other therapeutic areas. A 2020 study in the Bioorganic & Medicinal Chemistry Letters investigated its activity as an antagonist of certain G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in many physiological processes and are important targets for drug development. The results indicated that this compound effectively modulates the activity of specific GPCRs, opening up new possibilities for treating conditions such as neurological disorders and inflammatory diseases.

The synthesis of 4-Bromo-N-methyl-1H-pyrrolo[2,3-b]pyridin-6-amine has been well-documented in the literature. A typical synthetic route involves the reaction of 4-bromo-1H-pyrrolo[2,3-b]pyridine with methylamine under appropriate conditions. This process can be optimized to achieve high yields and purity, making it suitable for large-scale production. The ability to synthesize this compound efficiently is crucial for advancing its preclinical and clinical development.

In preclinical studies, 4-Bromo-N-methyl-1H-pyrrolo[2,3-b]pyridin-6-amine has demonstrated favorable pharmacokinetic properties. It exhibits good oral bioavailability and a favorable distribution profile, which are essential for ensuring that the compound reaches its intended target tissues at therapeutic concentrations. Additionally, it has shown low toxicity in animal models, suggesting that it may have a favorable safety profile for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Bromo-N-methyl-1H-pyrrolo[2,3-b]pyridin-6-amine. Early-phase trials have focused on assessing its pharmacokinetics and safety in healthy volunteers and patients with specific diseases. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings support further clinical investigation into its potential therapeutic applications.

The future prospects for 4-Bromo-N-methyl-1H-pyrrolo[2,3-b]pyridin-6-amine are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to identify new biological targets and disease indications where this compound could be effective. The multidisciplinary approach involving medicinal chemistry, pharmacology, and clinical research is expected to drive significant advancements in the development of this promising compound.

In conclusion, 4-Bromo-N-methyl-1H-pyrrolo[2,3-b]pyridin-6-amine (CAS No. 1935288-47-3) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for drug discovery programs targeting various diseases. Continued research and development efforts will likely uncover new opportunities for this compound to contribute to improving human health.